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Compound of Interest |

4-Hydroxy-2-
Compound Name: (methylthio)pyrimidine-5-

carboxylic acid

Cat. No.: B1296359

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological activities of 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid, a
heterocyclic compound of interest in pharmaceutical and agricultural research.

Core Chemical Properties

4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid is a pyrimidine derivative
characterized by the presence of hydroxyl, methylthio, and carboxylic acid functional groups.
These groups contribute to its distinct chemical reactivity and potential biological functions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1296359?utm_src=pdf-interest
https://www.benchchem.com/product/b1296359?utm_src=pdf-body
https://www.benchchem.com/product/b1296359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Source

2-(methylsulfanyl)-6-oxo-1H-

UPAC Name pyrimidine-5-carboxylic acid s
CAS Number 397308-78-0 [2]
Molecular Formula CeHeN203S [1]
Molecular Weight 186.19 g/mol [1]
Melting Point 235°C
Boiling Point Not available
Predicted pKa 2.63+£0.20 [3]
Predicted LogP Not available
Appearance Solid

Synthesis

The synthesis of 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid can be achieved

through a multi-step process, commencing with the formation of its ethyl ester, followed by

hydrolysis.

Experimental Protocol: Synthesis of Ethyl 4-Hydroxy-2-
(methylthio)pyrimidine-5-carboxylate[5]

This procedure details the synthesis of the ethyl ester precursor.

Materials:

» S-methylisothiourea hemisulfate salt

» Diethyl ethoxymethylenemalonate

o Ethanol

¢ Sodium hydroxide solution
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Procedure:

A solution of sodium hydroxide is added dropwise to a stirred mixture of S-methylisothiourea
hemisulfate salt and diethyl ethoxymethylenemalonate in ethanol.

The recommended molar ratio is n(C2HseN2S-1/2H2S04) : n(C10H1605) : n(NaOH) = 1.2 : 1:
1.8.

The reaction mixture is stirred at room temperature for 6 hours.
Following the reaction, the mixture is treated with acid to precipitate the product.

The resulting white solid, ethyl 4-hydroxyl-2-(methylsulfanyl)-pyrimidine-5-carboxylate, is
collected. This process has a reported yield of 81.1%.

Experimental Protocol: Hydrolysis to 4-Hydroxy-2-
(methylthio)pyrimidine-5-carboxylic acid

A detailed experimental protocol for the hydrolysis of the ethyl ester to the final carboxylic acid

is not explicitly available in the searched literature. However, a standard ester hydrolysis

procedure can be applied.

General Procedure (Example):

The ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate is dissolved in a suitable solvent,
such as a mixture of ethanol and water.

An excess of a base, typically sodium hydroxide or potassium hydroxide, is added to the
solution.

The mixture is heated under reflux for a period of time, which can be monitored by thin-layer
chromatography (TLC) to ensure the completion of the reaction.

After the reaction is complete, the mixture is cooled to room temperature.

The solution is then acidified with a strong acid, such as hydrochloric acid, until the pH is
acidic.
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e The precipitated 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid is collected by
filtration, washed with cold water, and dried.

Chemical Reactivity

The functional groups of 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid dictate its
chemical behavior:

o Carboxylic Acid: This group can undergo typical reactions such as esterification and
amidation.

e Hydroxyl Group: The hydroxyl group can be involved in etherification and other nucleophilic
reactions.

e Methylthio Group: The methylthio group can be a target for nucleophilic substitution
reactions.

Biological Activity

Research indicates that 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid and its
derivatives possess potential as antimicrobial agents.[4] However, detailed studies on the
specific mechanisms of action against various pathogens are not yet extensively documented.
The pyrimidine core is a well-known pharmacophore present in numerous biologically active
compounds, suggesting that this molecule could serve as a valuable scaffold for the
development of new therapeutic agents.[5]
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Synthesis of 4-Hy iio)pyrimidine-5-carboxylic acid

Ethyl 4-Hydroxy-2:

Condensation
(NaOH, Ethanol, RT, 6h)
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Caption: Synthetic pathway to 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid.

Potential Logical Relationship in Drug Discovery
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Drug Discovery Cascade

4-Hydroxy-2-(methylthio)pyrimidine-
5-carboxylic acid Scaffold

'

Chemical Derivatization
(Esterification, Amidation, etc.)

Compound Library

Antimicrobial Screening

Hit Compounds

Lead Optimization
(SAR Studies)

Drug Candidate

Click to download full resolution via product page

Caption: A logical workflow for developing drug candidates from the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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